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Compound of Interest

Compound Name: Sodium nifurstyrenate

Cat. No.: B035098

Technical Support Center: Sodium
Nifurstyrenate Applications in Aquaculture

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the effective use of Sodium Nifurstyrenate in fish
treatment. Content is organized into frequently asked questions and troubleshooting guides to
address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Sodium Nifurstyrenate?

Al: Sodium Nifurstyrenate is a nitrofuran-derived antimicrobial agent. Its mechanism of action
involves the enzymatic reduction of its nitro group within the bacterial cell. This process
generates highly reactive intermediates that cause irreversible damage to bacterial DNA,
proteins, and other essential macromolecules, ultimately leading to bacterial cell death[1]. It is
particularly effective against Gram-positive bacteria, such as Staphylococcus species[1]. Some
studies also suggest that nitrofurans can interfere with gene expression by specifically
inhibiting the translation of inducible genes[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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